BENGHE Foundational & Exploratory

Check Availability & Pricing

The Environmental Profile of 2-Hexyl-1-
dodecanol: A Technical Review

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Hexyl-1-dodecanol

Cat. No.: B1181050

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hexyl-1-dodecanol, a branched-chain Guerbet alcohol, sees application in various industrial
and commercial products, including cosmetics and lubricants.[1] Its environmental fate and
toxicological profile are of significant interest to ensure its safe use and handling. This technical
guide provides a comprehensive overview of the current scientific understanding of 2-Hexyl-1-
dodecanol's environmental characteristics, with a focus on its biodegradability and toxicity to a
range of organisms. While data is available for its aquatic toxicity and biodegradability,
significant data gaps remain for its potential to bioaccumulate and its effects on terrestrial and
sediment-dwelling organisms.

Chemical and Physical Properties

A foundational understanding of a substance's environmental behavior begins with its
physicochemical properties. Key properties of 2-Hexyl-1-dodecanol are summarized in the
table below.
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Property Value Reference
CAS Number 2425-77-6 [1]
Molecular Formula CisH3s0 [2]
Molecular Weight 270.5 g/mol [2]
Physical State Liquid [1]
Water Solubility 0.001 g/L at 23 °C [3]
log Pow (Octanol-Water

Partition Coefficient) 68atz3 c 3]
Vapor Pressure 0.003 hPa at 38 °C [3]
Melting Point -21 °C [3]
Boiling Point 193 - 197 °C at 44 hPa [3]
Density 0.84 g/cm3 at 20 °C [3]

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in various
environmental compartments.

Biodegradation

2-Hexyl-1-dodecanol is considered to be readily biodegradable. In a 28-day aerobic
biodegradation study following OECD Test Guideline 310, the substance achieved 79%
degradation, meeting the criteria for ready biodegradability.[3]

Bioaccumulation

There is currently no available experimental data on the bioconcentration factor (BCF) for 2-
Hexyl-1-dodecanol. The high log Pow value of 6.8 suggests a potential for bioaccumulation.[3]
However, for similar long-chain alcohols, it has been noted that conducting bioaccumulation
studies can be technically challenging due to their low water solubility.[4] Furthermore,
predicted BCF values for long-chain alcohols are often considered to be overestimations.[4]
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Without experimental data from a study such as OECD Guideline 305, the actual
bioaccumulation potential in aquatic organisms remains undetermined.

Ecotoxicity

Ecotoxicological data are crucial for assessing the potential risk of a substance to
environmental organisms.

Aquatic Toxicity

Acute toxicity data is available for fish, aquatic invertebrates, and algae.

Test Exposure

] Endpoint Value ] Guideline Reference
Organism Duration
Leuciscus
idus (Golden LC50 >10,000 mg/L 48 hours - [3]
orfe)
Daphnia
magna EC50 >0.035 mg/L 48 hours OECD 202 [3]
(Water flea)

Pseudokirchn
eriella

] LC50 >0.011 mg/L 72 hours OECD 201 [3]
subcapitata

(Green algae)

Terrestrial and Sediment Toxicity

No experimental data on the toxicity of 2-Hexyl-1-dodecanol to terrestrial organisms (e.g.,
earthworms, soil microorganisms) or sediment-dwelling organisms were found during a
comprehensive literature search. Standardized tests for these endpoints include OECD
Guideline 207 (Earthworm, Acute Toxicity Tests), OECD Guideline 216 (Soil Microorganisms:
Nitrogen Transformation Test), and OECD Guideline 218 (Sediment-Water Chironomid Toxicity
Test Using Spiked Sediment).

Mammalian Toxicity
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For completeness, a summary of available acute mammalian toxicity data is provided below.

Test Organism  Endpoint Value Guideline Reference
Rat LD50 (Oral) >40 mg/kg OECD 401 [3]
Rabbit LD50 (Dermal) 2 mg/kg - [3]

Experimental Protocols

Detailed experimental protocols for the specific studies conducted on 2-Hexyl-1-dodecanol
are not publicly available. The following sections describe the general methodologies of the
OECD guidelines referenced in the available toxicity and biodegradability data.

OECD Guideline 401: Acute Oral Toxicity

This guideline is designed to assess the acute toxic effects of a substance when administered
orally.

Figure 1: General workflow for an acute oral toxicity study following OECD Guideline 401.

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test

This test evaluates the acute toxicity of a substance to planktonic crustaceans.

Figure 2: General workflow for a Daphnia sp. acute immobilisation test following OECD
Guideline 202.

OECD Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test

This guideline assesses the effects of a substance on the growth of freshwater algae.

Figure 3: General workflow for an algal growth inhibition test following OECD Guideline 201.
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OECD Guideline 310: Ready Biodegradability - CO2 in
Sealed Vessels (Headspace Test)

This test method evaluates the ready biodegradability of a chemical by measuring the amount
of carbon dioxide produced.

Figure 4: General workflow for a ready biodegradability test following OECD Guideline 310.

Signaling Pathways and Mechanism of Toxicity

A comprehensive search of the scientific literature did not yield any specific studies on the
signaling pathways affected by 2-Hexyl-1-dodecanol. One study on zebrafish indicated that 2-
Hexyl-1-dodecanol can reduce reactive oxygen species (ROS) in embryos but increase them
in adult fish, suggesting an impact on oxidative stress pathways.[5] However, the precise
molecular mechanisms and signaling cascades involved remain to be elucidated. For alcohols
in general, toxic effects can be mediated through various mechanisms, including disruption of
cell membranes and interference with cellular signaling processes.[6] Further research is
needed to determine the specific molecular initiating events and key events in any adverse
outcome pathways associated with 2-Hexyl-1-dodecanol exposure.

Summary and Conclusion

2-Hexyl-1-dodecanol is a readily biodegradable substance with varying degrees of acute
toxicity to aquatic organisms. While it is classified as having low acute toxicity to fish, it shows
higher toxicity to daphnia and algae. A significant knowledge gap exists regarding its potential
for bioaccumulation, as well as its toxicity to terrestrial and sediment ecosystems. The lack of
data in these areas makes a complete environmental risk assessment challenging.
Furthermore, the specific molecular mechanisms and signaling pathways underlying its toxicity
are not well understood. For a more comprehensive understanding of the environmental profile
of 2-Hexyl-1-dodecanol, further research focusing on these data gaps is highly recommended.
This would include studies following standardized guidelines for bioaccumulation in fish (OECD
305), toxicity to soil organisms (e.g., OECD 207 and 216), and sediment-dwelling organisms
(e.g., OECD 218), as well as mechanistic studies to elucidate its mode of action at the
molecular level.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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